Cas no 778618-90-9 (3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde)

• Product Name: 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde
• CAS No: 778618-90-9
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5454539
• PubChem ID: 2570422
• Update Time: 2025-08-04

3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• AB00727767-01
• AKOS030649409
• 778618-90-9
• EN300-26600587
• 3-methoxy-4-({7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methoxy)benzaldehyde
• 3-methoxy-4-[(7-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde
• Z26337730
• 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde

• Inchi： 1S/C18H16N2O4/c1-12-3-6-17-19-14(8-18(22)20(17)9-12)11-24-15-5-4-13(10-21)7-16(15)23-2/h3-10H,11H2,1-2H3
• InChI Key： IWNQDLHITSOUTI-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC(=O)N3C=C(C)C=CC3=N2)C(OC)=C1

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.3±60.0 °C(Predicted)
• pka: 2.57±0.70(Predicted)

Additional information on 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde

Introduction to 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde and Its Significance in Modern Chemical Biology

The compound with the CAS number 778618-90-9 represents a fascinating molecule in the realm of chemical biology, particularly in the development of novel pharmaceutical agents. The name 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde encapsulates a complex structural framework that has garnered attention due to its potential biological activities. This introduction delves into the structural intricacies, synthetic pathways, and emerging applications of this compound, highlighting its relevance in contemporary research.

The core structure of 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde consists of a benzaldehyde moiety appended with a methoxy group at the 3-position and a methoxy-substituted pyrido[1,2-a]pyrimidine ring linked at the 4-position. The pyrido[1,2-a]pyrimidine scaffold is particularly noteworthy, as it is a well-known heterocyclic system with significant pharmacological relevance. This scaffold has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding.

Recent advancements in chemical biology have underscored the importance of heterocyclic compounds in drug discovery. The pyrido[1,2-a]pyrimidine ring in 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde is a prime example of such a structure. Studies have demonstrated that modifications within this scaffold can lead to compounds with enhanced binding affinity and selectivity for target proteins. For instance, derivatives of pyrido[1,2-a]pyrimidines have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.

The presence of multiple functional groups in 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde also contributes to its versatility as a pharmacophore. The methoxy groups not only influence the electronic properties of the molecule but also provide sites for further derivatization. This flexibility allows chemists to fine-tune the physicochemical properties of the compound, such as solubility and metabolic stability, which are critical factors in drug development.

Synthetic routes to 3-Methoxy-4-[(7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methoxy]benzaldehyde have been optimized to ensure high yield and purity. The synthesis typically involves multi-step reactions starting from readily available precursors. Key steps include condensation reactions to form the pyrido[1,2-a]pyrimidine core, followed by methylation and methoxylation to introduce the substituents at strategic positions. Advances in catalytic methods have further streamlined these processes, making the synthesis more efficient and environmentally friendly.

The biological activity of 3-Methoxy-4-[(7-methyl-4-oxyo-pyrido[1,2-a]-pyrimidin - 2 - yl)meth oxy ] benzal de hyde has been explored in several preclinical studies. Initial screening assays have revealed potential inhibitory effects on enzymes such as tyrosine kinases and phosphodiesterases. These enzymes are known to play crucial roles in signal transduction pathways associated with various diseases. Further research is ongoing to elucidate the precise mechanisms of action and to identify potential therapeutic applications.

One particularly intriguing aspect of this compound is its ability to interact with biological targets through multiple binding modes. The benzaldehyde moiety can engage in hydrogen bonding interactions with polar residues in proteins, while the pyrido[1,2-a]pyrimidine ring can stack against aromatic pockets. Such dual interactions enhance binding affinity and selectivity. This characteristic makes 3-Methoxy - 4 - [( 7 - me thyl - 4 - ox o - 4 H - py rid o [ 1 , 2 - a ] p y rim idin e - 2 - y l ) me tho xy ] be nzal de hyde a promising candidate for further development as an inhibitor or modulator of biological pathways.

In conclusion,3-Meth oxy - 4 - [ ( 7 - me thyl - 4 - ox o - 4 H - p y rid o [ 1 , 2 - a ] p y rim idin e - 2 - y l ) me tho xy ] be nzal de hyde represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic scaffolds makes it an attractive scaffold for drug discovery efforts aimed at modulating key biological pathways involved in human diseases. As research continues to uncover new therapeutic targets and mechanisms,3-Meth oxy - 4-[ (7-me thyl - 4-o x o-p y rid o [1 , 2-a]- py rim idin e - 2-y l)me tho xy ] be nzal de hyde is poised to play an important role in the development of next-generation pharmaceutical agents.